Cas no 80597-82-6 (2-Butenethioamide, N-methyl-)

• Product Name: 2-Butenethioamide, N-methyl-
• CAS No: 80597-82-6
• MF: C₅H₉NS
• MW: 115.196659803391
• CID: 705347
• PubChem ID: 54436365
• Update Time: 2025-04-19

2-Butenethioamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenethioamide, N-methyl-
• N-methylbut-2-enethioamide
• SCHEMBL8846213
• 80597-82-6
• N-methyl-2-butene-thioamide
• DTXSID60711307

• Inchi： 1S/C5H9NS/c1-3-4-5(7)6-2/h3-4H,1-2H3,(H,6,7)
• InChI Key： WKZZWAURBFBPRY-UHFFFAOYSA-N
• SMILES： S=C(C=CC)NC

Computed Properties

• Exact Mass: 115.04557046g/mol
• Monoisotopic Mass: 115.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides